Cas no 160515-08-2 (2-{[(Benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid)

2-{[(Benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid is a versatile phosphonate-containing amino acid derivative widely used in peptide synthesis and medicinal chemistry. Its key structural features include a Cbz-protected amine group and a diethyl phosphonate moiety, which facilitate selective modifications and serve as a precursor for phosphorylated analogs. The compound is particularly valuable in the synthesis of phosphopeptide mimetics and enzyme inhibitors due to its stability and reactivity under standard coupling conditions. Its compatibility with solid-phase peptide synthesis (SPPS) and solution-phase methods makes it a practical choice for researchers developing bioactive compounds. The phosphonate group also enhances binding affinity to metal ions, expanding its utility in coordination chemistry and catalysis.
2-{[(Benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid structure
160515-08-2 structure
Product name:2-{[(Benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid
CAS No:160515-08-2
MF:C15H22NO7P
MW:359.311445713043
CID:6391678
PubChem ID:85322556

2-{[(Benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid
    • 160515-08-2
    • EN300-28299613
    • 2-{[(Benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid
    • Inchi: 1S/C15H22NO7P/c1-3-22-24(20,23-4-2)11-13(14(17)18)16-15(19)21-10-12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3,(H,16,19)(H,17,18)
    • InChI Key: CAIILQWVISESBP-UHFFFAOYSA-N
    • SMILES: P(CC(C(=O)O)NC(=O)OCC1C=CC=CC=1)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 359.11338904g/mol
  • Monoisotopic Mass: 359.11338904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 11
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 111Ų

2-{[(Benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28299613-10.0g
2-{[(benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid
160515-08-2 95.0%
10.0g
$4729.0 2025-03-19
Enamine
EN300-28299613-0.5g
2-{[(benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid
160515-08-2 95.0%
0.5g
$1056.0 2025-03-19
Enamine
EN300-28299613-0.1g
2-{[(benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid
160515-08-2 95.0%
0.1g
$968.0 2025-03-19
Enamine
EN300-28299613-1.0g
2-{[(benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid
160515-08-2 95.0%
1.0g
$1100.0 2025-03-19
Enamine
EN300-28299613-0.25g
2-{[(benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid
160515-08-2 95.0%
0.25g
$1012.0 2025-03-19
Enamine
EN300-28299613-5.0g
2-{[(benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid
160515-08-2 95.0%
5.0g
$3189.0 2025-03-19
Enamine
EN300-28299613-2.5g
2-{[(benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid
160515-08-2 95.0%
2.5g
$2155.0 2025-03-19
Enamine
EN300-28299613-0.05g
2-{[(benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid
160515-08-2 95.0%
0.05g
$924.0 2025-03-19

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid

2-{[(Benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid: A Comprehensive Overview

The compound 2-{[(Benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid, also known by its CAS number 160515-08-2, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and chemical synthesis. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 2-{[(Benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid is characterized by the presence of a benzyloxycarbonyl (Cbz) group, a diethoxyphosphoryl group, and a propanoic acid backbone. The Cbz group is a well-known protecting group in peptide synthesis, while the diethoxyphosphoryl group introduces phosphorus-containing functionality, which is often associated with bioactivity. The combination of these groups makes this compound a versatile building block for constructing bioactive molecules.

Recent studies have highlighted the importance of phosphorylated compounds in pharmacology and biotechnology. The diethoxyphosphoryl group in this compound has been shown to enhance bioavailability and stability, making it an attractive candidate for drug delivery systems. For instance, researchers have explored its use as a precursor for synthesizing phosphorylated peptides and proteins, which are crucial in signaling pathways and enzyme inhibition.

The synthesis of 2-{[(Benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid involves a multi-step process that typically includes nucleophilic substitution, esterification, and phosphorylation reactions. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of biological activity, this compound has demonstrated potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, studies have shown that it can modulate the activity of kinases, which are key players in cell signaling. This property makes it a valuable tool in the development of therapeutic agents targeting diseases such as cancer and inflammatory disorders.

The application of 2-{[(Benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid extends beyond pharmacology into materials science. Its phosphorus-containing functionality has been utilized in the synthesis of novel polymers with enhanced mechanical properties. These materials hold promise for use in biomedical devices and advanced coatings.

In conclusion, 2-{[(Benzyloxy)carbonyl]amino}-3-(diethoxyphosphoryl)propanoic acid is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.

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